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Compound of Interest

Compound Name: (3R)-3-(methoxymethyl)piperidine

Cat. No.: B12271531

Get Quote

Physicochemical Profiling & Structural Rationale
The 3-substituted piperidine scaffold is a privileged structure frequently found in central

nervous system (CNS) agents, kinase inhibitors, and immunomodulators [4.1]. The

incorporation of the methoxymethyl group at the 3-position is not arbitrary; it is a calculated

structural modification designed to optimize pharmacokinetic (PK) and pharmacodynamic (PD)

properties.

Causality in Drug Design:

Basicity Modulation: The inductive electron-withdrawing effect of the ether oxygen slightly

lowers the pKa of the piperidine nitrogen compared to unsubstituted piperidine. This subtle

reduction in basicity often improves membrane permeability and oral bioavailability.

Lipophilicity & Metabolic Stability: Replacing a free hydroxyl group (hydroxymethyl) with a

methyl ether (methoxymethyl) increases the compound's lipophilicity, facilitating blood-brain

barrier (BBB) penetration. Crucially, it also caps the hydrogen bond donor, preventing rapid

Phase II metabolism (glucuronidation) that typically clears free alcohols from systemic

circulation.
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Stereochemical Trajectory: The (3R) enantiomer locks the methoxymethyl vector into a

specific spatial orientation. In target-directed design, such as the development of Cbl-b

inhibitors or PI3K inhibitors, this precise vectoring allows the oxygen atom to act as a

hydrogen bond acceptor deep within hydrophobic sub-pockets[1][2].

Quantitative Data Summary
Property Value

Chemical Name (3R)-3-(methoxymethyl)piperidine

Molecular Formula C₇H₁₅NO (Free Base) / C₇H₁₆ClNO (HCl Salt)

Molecular Weight
129.20 g/mol (Free Base) / 165.66 g/mol (HCl

Salt)[3][4]

CAS Number (Racemic HCl) 116574-72-2[3] / 688809-97-4[4]

CAS Number ((3S) HCl) 868067-37-2

Physical State
Colorless oil (Free Base) / White to off-white

powder (HCl Salt)

Storage Conditions
Ambient temperature, desiccated (highly

hygroscopic as HCl salt)[4]

Synthetic Pathways and Chiral Resolution
While the racemic mixture is readily available, isolating the enantiopure (3R) form is critical to

avoid diastereomeric mixtures in downstream Active Pharmaceutical Ingredients (APIs). The

synthesis typically begins with the chiral pool or utilizes late-stage chiral resolution.
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Workflow for the synthesis and chiral resolution of (3R)-3-(methoxymethyl)piperidine.

Experimental Workflows: A Self-Validating System
To ensure high-fidelity results in medicinal chemistry campaigns, the coupling of the (3R)-3-
(methoxymethyl)piperidine building block must be paired with rigorous analytical validation.

Below are field-proven protocols designed to maximize yield and confirm stereochemical

integrity.

Protocol A: Nucleophilic Aromatic Substitution (SNAr)
Coupling
Causality Focus: The piperidine building block is typically supplied as an HCl salt[3]. In my

experience, failure to fully liberate the free base prior to coupling results in sluggish kinetics
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and unreacted starting material. We utilize a slight excess of N,N-Diisopropylethylamine

(DIPEA) to ensure complete neutralization.

Step-by-Step Methodology:

Preparation: In an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar,

suspend (3R)-3-(methoxymethyl)piperidine hydrochloride (1.2 eq) and the target

heteroaryl chloride (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) (0.2 M

concentration).

Base Addition: Add DIPEA (3.0 eq) dropwise at room temperature. The solution will typically

clear as the free base is liberated.

Reaction Execution: Seal the vial and heat to 90 °C in an oil bath or heating block for 12–16

hours. Monitor the reaction via LC-MS.

Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash

sequentially with saturated aqueous NaHCO₃, water (3x to remove DMF), and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc

gradient).

Protocol B: Chiral Purity Validation via SFC/HPLC
Causality Focus: Harsh basic conditions or extended heating can occasionally lead to trace

epimerization. Validating the enantiomeric excess (ee%) of the coupled product ensures that

the biological assay data reflects the true (3R) vector.

Step-by-Step Methodology:

Sample Preparation: Dissolve 1 mg of the purified coupled product in 1 mL of HPLC-grade

Isopropanol (IPA).

Column Selection: Utilize a chiral stationary phase column (e.g., Chiralpak AD-H or OD-H,

4.6 x 250 mm, 5 µm).
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Mobile Phase: Prepare an isocratic mixture of Hexane/IPA (typically 80:20 or 90:10)

containing 0.1% Diethylamine (DEA). Note: DEA is critical to suppress peak tailing caused

by the basic piperidine nitrogen.

Execution: Run the method at a flow rate of 1.0 mL/min with UV detection at the appropriate

λ_max of the heteroaryl core.

Validation: Compare the retention time against a racemic standard synthesized using the

racemic building block[4]. Calculate the ee% based on peak area integration. Acceptable

thresholds for advanced lead compounds are >98% ee.
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Integration of the (3R)-chiral building block into a medicinal chemistry SAR optimization cycle.

Conclusion
The integration of (3R)-3-(methoxymethyl)piperidine into a drug discovery pipeline provides a

robust mechanism for fine-tuning the physicochemical properties of lead compounds. By
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understanding the causality behind its basicity, lipophilicity, and stereochemical orientation,

researchers can rationally design molecules that effectively navigate complex biological

environments and bind with high affinity to challenging targets.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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